Cas no 916235-17-1 (2-Furancarboxaldehyde, 5-(1-methyl-1H-pyrazol-4-yl)-)

• Product Name: 2-Furancarboxaldehyde, 5-(1-methyl-1H-pyrazol-4-yl)-
• CAS No: 916235-17-1
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• CID: 4313953
• PubChem ID: 79779335
• Update Time: 2025-10-24

2-Furancarboxaldehyde, 5-(1-methyl-1H-pyrazol-4-yl)- Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxaldehyde, 5-(1-methyl-1H-pyrazol-4-yl)-
• 5-(1-Methyl-1h-pyrazol-4-yl)furan-2-carbaldehyde
• 916235-17-1
• EN300-745828
• CS-0350076
• AKOS018337537
• SCHEMBL4621675

• Inchi： 1S/C9H8N2O2/c1-11-5-7(4-10-11)9-3-2-8(6-12)13-9/h2-6H,1H3
• InChI Key： KNSVXXFTQTVXFN-UHFFFAOYSA-N
• SMILES： O1C(C2=CN(C)N=C2)=CC=C1C=O

Computed Properties

• Exact Mass: 176.058577502Da
• Monoisotopic Mass: 176.058577502Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 48Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 2-Furancarboxaldehyde, 5-(1-methyl-1H-pyrazol-4-yl)-

Recent Advances in the Study of 2-Furancarboxaldehyde, 5-(1-methyl-1H-pyrazol-4-yl)- (CAS: 916235-17-1)

The compound 2-Furancarboxaldehyde, 5-(1-methyl-1H-pyrazol-4-yl)- (CAS: 916235-17-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This heterocyclic aldehyde, which combines a furan ring with a methylpyrazole moiety, has been the subject of several studies aimed at exploring its synthetic utility, biological activity, and pharmacological potential. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent synthetic studies have focused on optimizing the preparation of 2-Furancarboxaldehyde, 5-(1-methyl-1H-pyrazol-4-yl)-, with an emphasis on improving yield and purity. A 2023 publication in the Journal of Medicinal Chemistry described a novel one-pot synthesis method that utilizes palladium-catalyzed cross-coupling reactions to efficiently assemble the furan-pyrazole scaffold. This method not only reduces the number of synthetic steps but also enhances the scalability of the process, making it more viable for industrial applications. The study also highlighted the compound's stability under various conditions, which is a critical factor for its potential use in drug development.

In terms of biological activity, preliminary screening studies have identified 2-Furancarboxaldehyde, 5-(1-methyl-1H-pyrazol-4-yl)- as a promising scaffold for the development of kinase inhibitors. A 2022 study published in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited potent inhibitory activity against several tyrosine kinases, including EGFR and VEGFR2. These findings suggest that the compound could serve as a lead structure for the design of new anticancer agents. Further mechanistic studies are underway to elucidate the precise binding interactions and selectivity profiles of these derivatives.

Another area of interest is the compound's potential application in antimicrobial therapy. A 2023 study in European Journal of Medicinal Chemistry demonstrated that 2-Furancarboxaldehyde, 5-(1-methyl-1H-pyrazol-4-yl)- and its analogs exhibited broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria, as well as fungal strains. The researchers attributed this activity to the compound's ability to disrupt microbial cell membranes and interfere with essential metabolic pathways. These results underscore the versatility of this scaffold and its potential for addressing the growing challenge of antimicrobial resistance.

Pharmacokinetic and toxicological studies of 2-Furancarboxaldehyde, 5-(1-methyl-1H-pyrazol-4-yl)- are still in the early stages, but initial data are encouraging. A recent preclinical study published in Drug Metabolism and Disposition investigated the compound's metabolic stability and bioavailability in rodent models. The results indicated favorable pharmacokinetic properties, including moderate plasma half-life and good oral absorption. However, further studies are needed to assess its long-term safety and potential off-target effects.

In conclusion, 2-Furancarboxaldehyde, 5-(1-methyl-1H-pyrazol-4-yl)- (CAS: 916235-17-1) represents a promising chemical scaffold with diverse therapeutic potential. Its synthetic accessibility, combined with its demonstrated biological activities, makes it an attractive candidate for further drug discovery efforts. Future research should focus on optimizing its pharmacological profile, exploring additional therapeutic indications, and advancing promising derivatives into clinical development. The continued investigation of this compound is likely to yield valuable insights and novel therapeutic agents in the coming years.